Cas no 1021220-16-5 (2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 1021220-16-5
• MF: C₂₁H₁₆ClFN₄OS
• MW: 426.894345283508
• CID: 5382130
• Update Time: 2025-05-23

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(3-fluoro-4-methylphenyl)acetamide
• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C21H16ClFN4OS/c1-13-2-7-16(10-17(13)23)25-20(28)12-29-21-19-11-18(26-27(19)9-8-24-21)14-3-5-15(22)6-4-14/h2-11H,12H2,1H3,(H,25,28)
• InChI Key： CIQVHUXBVKWYFF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(Cl)C=C3)C=C12

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide

Compound CAS No. 1021220-16-5: A Comprehensive Overview

The compound with CAS No. 1021220-16-5, named 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-fluoro-4-methylphenyl)acetamide, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

Pyrazolo[1,5-a]pyrazine is a heterocyclic aromatic system that forms the core of this compound. The presence of this moiety contributes to the compound's stability and reactivity, making it a valuable component in the design of novel chemical entities. The substitution pattern on the pyrazolo[1,5-a]pyrazine ring, particularly the 4-chlorophenyl group, plays a crucial role in modulating the electronic properties and pharmacokinetic profiles of the molecule.

The sulfanyl (thioether) group attached to the pyrazolo[1,5-a]pyrazine ring introduces additional functionality, enhancing the compound's ability to interact with biological targets. This group is known to improve solubility and bioavailability, which are critical factors in drug development. Furthermore, the acetamide moiety at the terminus of the molecule provides a platform for further chemical modifications, enabling researchers to explore diverse structural analogs with enhanced therapeutic potential.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of this compound, suggesting its potential application in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The integration of 3-fluoro-4-methylphenyl substituent into the structure further augments its selectivity towards specific biological pathways, making it a promising candidate for targeted therapy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions. The precise control over reaction conditions is essential to ensure high yields and optimal purity of the final product. Researchers have also explored alternative synthetic routes to streamline the production process and reduce costs.

The biological evaluation of this compound has revealed its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead molecule for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to conventional therapies.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, further validating its therapeutic potential. The integration of experimental and computational approaches has significantly accelerated the drug discovery process for this compound.

In conclusion, CAS No. 1021220-16-5 represents a cutting-edge chemical entity with immense potential in pharmaceutical research and development. Its unique structure, combined with promising biological activities, positions it as a valuable tool for advancing medical science and improving human health outcomes.